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Compound of Interest

Compound Name: 2-Methyl-3-heptanone

Cat. No.: B077676

An In-Depth Technical Guide to the Physical Characteristics of Butyl Isopropyl Ketone For
Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isopropyl ketone, systematically known as 5-methyl-3-hexanone, is an aliphatic ketone
with the chemical formula C7H140.[1][2] Its structural composition features a hexane backbone
with a carbonyl group at the third carbon and a methyl group at the fifth.[1] This compound,
also referred to as ethyl isobutyl ketone, presents as a colorless liquid with a characteristic
ketone odor.[1] Its moderate boiling point and solubility in organic solvents make it a relevant
compound in various chemical syntheses and industrial applications.[1] Understanding its core
physical characteristics is fundamental for its application in research and development,
particularly for reaction modeling, solvent selection, and quality control.

This technical guide provides a consolidated overview of the key physical properties of 5-
methyl-3-hexanone, detailed experimental protocols for their determination, and logical
diagrams to illustrate molecular structure and experimental workflows.

Core Physical and Chemical Properties

The following table summarizes the key quantitative physical properties of 5-methyl-3-
hexanone (CAS 623-56-3).
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Property Value Unit Source(s)
IUPAC Name 5-Methyl-3-hexanone - [3]
Butyl isopropyl
Synonyms ketone, Ethyl isobutyl - [1][2]
ketone
CAS Number 623-56-3 - [2]
Molecular Formula C7H140 - [1112]
Molecular Weight 114.19 g/mol [2][4]
Appearance Colorless Liquid - [1]
Boiling Point 135-136 °C [21[31[41[5]
Density 0.81 g/mL [2][4][6]
Refractive Index
1.40 - [6]
(n_D?°)
Limited in water;
Solubility Soluble in organic - [1]
solvents.
Data not readily
available in cited
literature. The
Melting Point isomeric compound 5-  °C [718]

methyl-2-hexanone
has a melting point of
-74 °C.

Mandatory Visualizations

Visualizations are provided for key logical and experimental workflows related to the

characterization of 5-methyl-3-hexanone.
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Logical Derivation of IUPAC Name: 5-Methyl-3-hexanone

Structure

EMolecular Structure: CH3—CH2-C(=O)—CH2-CH(CH3)-CHT

IUPAC Naming Rules

4. Assemble the name:
(Substituent Number)-(Substituent Name)(Parent Chain)-(Suffix)

1. Identify the longest carbon chain
containing the carbonyl group.

2. Number the chain to give the
carbonyl carbon the lowest possible number.

’ 3. Identify and number substituent groups.

Application to Structure

’ Carbonyl at C3 -> Hexan-3-one

’ Methyl group at C5 -> 5-Methyl ﬂ

E Longest chain = 6 carbons -> Hexane

Y

5-Methyl-3-hexanone

Click to download full resolution via product page

Caption: Logical workflow for deriving the IUPAC name 5-Methyl-3-hexanone.
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Experimental Workflow: Boiling Point Determination (Thiele Tube)

1. Fill small test tube halfway
with 5-methyl-3-hexanone.

Y

2. Invert a sealed-end capillary tube
and place it in the sample.

Y

3. Attach tube to a thermometer.
Position in Thiele tube filled with oil.

Y

4. Gently heat the side arm
of the Thiele tube.

A

Bubbles are slow/absent

5. Observe for a rapid, continuous
stream of bubbles from capillary tip.

ubbles are rapid

6. Remove heat and allow
the apparatus to cool.

Bubbling continues

7. Record temperature the moment
the bubbling stops and liquid
enters the capillary.

iquid enters capillary

End: Boiling Point

Recorded

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination using the Thiele tube method.
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Experimental Protocols

Detailed methodologies for determining the key physical properties of butyl isopropyl ketone
are provided below. These protocols are generalized for a standard research laboratory setting.

Determination of Boiling Point (Thiele Tube Method)

This micro-method is suitable for small sample volumes and provides an accurate boiling point,
defined as the temperature where the vapor pressure of the liquid equals the external pressure.

o Apparatus: Thiele tube, mineral oil, thermometer (-10 to 200 °C), small test tube (e.g., 6x50
mm culture tube), capillary tube (sealed at one end), rubber band or wire, clamp, and heat
source (Bunsen burner or heat gun).

e Protocol:

o Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with 5-
methyl-3-hexanone.

o Capillary Insertion: Place the capillary tube into the test tube with the open end submerged
in the liquid and the sealed end protruding above the surface.

o Assembly: Secure the test tube to the thermometer using a small rubber band. The bottom
of the test tube should be aligned with the thermometer bulb.

o Mounting: Clamp the Thiele tube to a ring stand. Insert the thermometer and attached
sample into the Thiele tube, ensuring the sample is positioned in the main body of the tube
and the rubber band is above the mineral oil level. The oil should circulate freely.

o Heating: Gently heat the side arm of the Thiele tube with a heat source. This design
promotes convection currents, ensuring uniform temperature distribution in the oil.

o Observation: As the temperature rises, air trapped in the capillary tube will expand and
slowly bubble out. When the boiling point is reached, a rapid and continuous stream of
bubbles will emerge from the capillary tip.

o Measurement: Once a vigorous stream of bubbles is observed, remove the heat source.
The apparatus will begin to cool. The boiling point is the temperature at which the bubble
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stream ceases and the liquid is drawn back into the capillary tube. Record this
temperature.

Determination of Density (Gravimetric Method)

This method relies on the direct measurement of the mass of a known volume of the liquid.

o Apparatus: Analytical balance (readable to 0.001 g), volumetric flask or pycnometer (e.g., 10

mL, Class A), thermometer, and a Pasteur pipette.
e Protocol:
o Preparation: Ensure the volumetric flask or pycnometer is scrupulously clean and dry.

o Tare Mass: Accurately measure and record the mass of the empty, dry flask.

o Sample Filling: Carefully fill the flask with 5-methyl-3-hexanone up to the calibration mark.

Use a Pasteur pipette for the final adjustment to ensure the bottom of the meniscus is
precisely on the mark. Ensure there are no air bubbles.

o Equilibration & Mass Measurement: Allow the sample to equilibrate to a known, constant
temperature (e.g., 20°C or 25°C) and record this temperature. Accurately measure and
record the mass of the filled flask.

o Calculation:
» Calculate the mass of the liquid by subtracting the tare mass from the filled mass.

» Density is calculated using the formula: Density = Mass / Volume. The volume is the
calibrated volume of the flask.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a highly characteristic property sensitive to purity.

o Apparatus: Abbe refractometer, constant temperature water bath, light source (typically
sodium D-line, 589 nm), and a clean dropper.
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e Protocol:

o Calibration: Calibrate the refractometer using a standard of known refractive index, such
as distilled water (n_D2° = 1.3330). Circulate water from the water bath through the
refractometer prisms to maintain a constant temperature (e.g., 20.0 °C).

o Sample Application: Open the hinged prisms of the refractometer. Using a clean dropper,
place 2-3 drops of 5-methyl-3-hexanone onto the surface of the lower (measuring) prism.

o Measurement: Close the prisms firmly. Position the light source to illuminate the prisms.
Look through the eyepiece and turn the coarse adjustment knob until the light and dark
fields become visible.

o Dispersion Correction: If a colored band is visible at the border of the light/dark fields,
adjust the dispersion correction knob until the boundary is a sharp, achromatic line.

o Reading: Adjust the main knob to center the sharp boundary line precisely on the
crosshairs of the eyepiece.

o Record Value: Depress the switch to illuminate the internal scale and read the refractive
index value. Record the value along with the measurement temperature (e.g., n_D2°).

Acquisition of Infrared (IR) Spectrum

IR spectroscopy identifies functional groups within a molecule. For a ketone, the most
prominent feature is the strong carbonyl (C=0) stretch.

o Apparatus: Fourier-transform infrared (FTIR) spectrometer, salt plates (e.g., NaCl or KBr),
and a clean dropper.

e Protocol:

o Spectrometer Preparation: Ensure the spectrometer sample chamber is clean and dry.
Perform a background scan to record the spectrum of the ambient atmosphere (primarily
CO:2 and Hz20), which will be automatically subtracted from the sample spectrum.

o Sample Preparation (Neat Liquid): Place one clean, dry salt plate on a holder. Apply 1-2
drops of 5-methyl-3-hexanone to the center of the plate.
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o Film Creation: Place the second salt plate on top of the first and gently rotate it to spread
the liquid into a thin, uniform film between the plates. The film should be free of air
bubbles.

o Data Acquisition: Place the assembled salt plates into the sample holder within the
spectrometer.

o Scan: Acquire the IR spectrum, typically over a range of 4000-400 cm~*. Co-adding 16 to
32 scans is standard practice to improve the signal-to-noise ratio.

o Analysis: Analyze the resulting spectrum. For 5-methyl-3-hexanone, expect a very strong,
sharp absorbance peak around 1715 cm~1, characteristic of a saturated aliphatic ketone
C=0 stretch. Also, observe C-H stretching absorbances just below 3000 cm~1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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